Tert-butyl ethyl oxalate
Overview
Description
Tert-butyl ethyl oxalate is a colorless liquid . It is used as a radical initiator in the polymerization of monomers . The molecular formula is C8H14O4 .
Synthesis Analysis
This compound can be synthesized using various methods. One method involves the use of an aqueous NaOH solution with relatively non-toxic THF or acetonitrile as a co-solvent at around 0–5 °C . The procedures are simple and environmentally friendly without requiring toxic or expensive reagents .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a tert-butyl group . This group is known for its unique reactivity pattern, which is highlighted by its use in various chemical transformations .
Physical and Chemical Properties Analysis
This compound is a colorless liquid . Its molecular weight is 174.194 Da . More specific physical and chemical properties may depend on factors such as temperature and pressure.
Scientific Research Applications
Crystal Structure and Melting Temperatures
Tert-butyl ethyl oxalate, along with other dialkyl oxalates, has been studied for its crystal structure and melting temperatures. These properties are significant in understanding the material's physical behavior. For instance, di-tert-butyl oxalate exhibits high melting points due to certain intermolecular interactions, such as moderate to well-defined C-H···O interactions. This understanding is crucial for applications that require specific thermal properties (Joseph, Sathishkumar, Mahapatra, & Desiraju, 2011).
Synthesis of Aryl Beta-Diketo Acids
In the field of medicinal chemistry, this compound plays a role in the synthesis of aryl beta-diketo acids. These compounds are prominent as a new class of HIV-1 integrase inhibitors. The efficient oxalylation of aryl methyl ketones with tert-butyl methyl oxalate, a key step in constructing the pharmacophore of these acids, has been achieved with significant improvements in yield and reaction time over conventional methods (Jiang, Song, & Long, 2003).
Water Treatment and Advanced Oxidation Technologies
This compound is also relevant in environmental studies, particularly in water treatment using advanced oxidation technologies. Studies have been conducted on the degradation of common fuel oxygenates (ethers) in aqueous solutions, including compounds like ethyl tert-butyl ether (ETBE). This research helps in understanding the removal of such substances from water, which is crucial for environmental protection (Mehrjouei, Müller, & Möller, 2012).
Polymerization and Radical Generation
The tert-butyl group, as seen in this compound, is significant in polymer science. For example, tert-butoxy radicals, derived from similar compounds like di-tert-butyl peroxalate, are used in the polymerization of alkyl methacrylates. Understanding these mechanisms is important for developing new polymeric materials (Griffiths, Rizzardo, & Solomon, 1982).
Mechanism of Action
Target of Action
Tert-butyl ethyl oxalate is a chemical compound with a molecular weight of 174.2
Mode of Action
It’s known that the electronic effect of tert-butyl groups can influence intramolecular interactions within certain compounds . .
Biochemical Pathways
Some studies suggest that tert-butyl groups can have an impact on the biodegradation pathways of certain compounds
Pharmacokinetics
The compound is known to be a liquid at room temperature , which could potentially influence its bioavailability.
Result of Action
Some studies suggest that tert-butyl groups can influence the electronic communication between redox units in certain compounds
Action Environment
Some studies suggest that tert-butyl groups can have an impact on the groundwater
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-O-tert-butyl 1-O-ethyl oxalate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O4/c1-5-11-6(9)7(10)12-8(2,3)4/h5H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFGBGKKWENABEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70562600 | |
Record name | tert-Butyl ethyl ethanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70562600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50624-94-7 | |
Record name | tert-Butyl ethyl ethanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70562600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl ethyl oxalate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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